Cas no 50961-68-7 (L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol)

• Product Name: L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
• CAS No: 50961-68-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD00238534
• CID: 934533
• PubChem ID: 929249
• Update Time: 2025-04-19

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• d-base
• (1R,2R)-(-)-2-amino-1-(4-aminophenyl)-1,3-propanediol
• (1R,2R)-2-Amino-1-(4-amino-phenyl)-propan-1,3-diol
• (1R,2R)-2-amino-1-(4-amino-phenyl)-propane-1,3-diol
• (1R:2R)-2-Amino-1-(4-amino-phenyl)-propandiol-(1.3)
• (1S,2S)-(+)-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL
• Dg-threo-2-Amino-1-(4-amino-phenyl)-propandiol-(1.3)
• L-(+)-THREO-2-AMINO-1-(4-AMINOPHENYL)-1,3-PROPANEDIOL
• L-(+)-THREO-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL
• (1S,2S)-2-amino-1-(4-aminophenyl)propane-1,3-diol
• BBL033697
• STK801946
• VS-12225
• HOSHJSFGXZIFCZ-IUCAKERBSA-N
• DTXSID801233882
• CS-0157507
• MFCD00238534
• AKOS005622602
• AMY7664
• AC-30736
• D70224
• CHEMBL4282099
• (1S,2S)-2-Amino-1-(4-aminophenyl)-1,3-propanediol
• SCHEMBL13865868
• 50961-68-7
• L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol

• MDL： MFCD00238534
• Inchi： 1S/C9H14N2O2/c10-7-3-1-6(2-4-7)9(13)8(11)5-12/h1-4,8-9,12-13H,5,10-11H2/t8-,9-/m0/s1
• InChI Key： HOSHJSFGXZIFCZ-IUCAKERBSA-N
• SMILES： O[C@@H](C1C=CC(=CC=1)N)[C@H](CO)N

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5
• XLogP3: -1.2

Experimental Properties

• Melting Point: 163-166 °C(lit.)
• PSA: 92.50000
• LogP: 0.90330

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol Security Information

• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines